Cas no 1159918-98-5 (3,3-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentan-1-one)

• Product Name: 3,3-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentan-1-one
• CAS No: 1159918-98-5
• MF: C₁₃H₂₃BO₃
• MW: 238.130924463272
• MDL: MFCD33020547
• CID: 5462634
• PubChem ID: 155858880
• Update Time: 2025-10-31

3,3-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentan-1-one
• Z4773912232
• 3,3-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentanone
• 3,3-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentan-1-one

• MDL： MFCD33020547
• Inchi： 1S/C13H23BO3/c1-11(2)8-9(15)7-10(11)14-16-12(3,4)13(5,6)17-14/h10H,7-8H2,1-6H3
• InChI Key： PJKFGEJUBYEDQU-UHFFFAOYSA-N
• SMILES： O1B(C2CC(CC2(C)C)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 238.1740248 g/mol
• Monoisotopic Mass: 238.1740248 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 238.13
• Topological Polar Surface Area: 35.5

Additional information on 3,3-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentan-1-one

3,3-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentan-1-one (CAS No. 1159918-98-5): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

3,3-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentan-1-one (CAS No. 1159918-98-5) is a versatile organic compound that has gained significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of boronic esters and is characterized by its cyclopentanone core and boron-containing functional group. The presence of these functionalities makes it an attractive building block for various synthetic transformations and drug development processes.

The synthesis of 3,3-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentan-1-one has been extensively studied in recent years. One of the most common synthetic routes involves the palladium-catalyzed coupling reactions of boronic acids or esters with halides or pseudohalides. This method is highly efficient and allows for the introduction of a wide range of functional groups onto the cyclopentanone scaffold. For instance, a typical synthesis involves the reaction of 3,3-dimethylcyclopentanone with bis(pinacolato)diboron in the presence of a palladium catalyst and a base such as potassium acetate.

The physical and chemical properties of 3,3-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentan-1-one are well-documented. It is a solid at room temperature with a melting point ranging from 70 to 75°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF). Its molecular weight is approximately 266.36 g/mol. The presence of the boronic ester group imparts unique reactivity to the molecule, making it suitable for various cross-coupling reactions.

In terms of its applications in medicinal chemistry, 3,3-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentan-1-one has shown promise as an intermediate in the synthesis of bioactive compounds. For example, it has been used as a key building block in the development of small molecule inhibitors targeting various biological pathways. One notable application is in the synthesis of inhibitors for protein kinases, which are important therapeutic targets in cancer and inflammatory diseases. The cyclopentanone core provides a rigid scaffold that can be functionalized to achieve high binding affinity and selectivity.

Recent research has also explored the use of 3,3-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentan-1-one in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The boronic ester group can be designed to undergo selective cleavage under specific physiological conditions, thereby releasing the active drug moiety at the desired site of action. This approach has been particularly useful in improving the pharmacokinetic properties and reducing the side effects of certain drugs.

The stability and reactivity of 3,3-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentan-1-one have been studied using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided valuable insights into its molecular structure and behavior under different conditions. For instance, NMR spectroscopy has been used to confirm the presence of specific functional groups and to monitor reaction progress during synthetic transformations.

In addition to its use in drug development, 3,3-dimethyl-4-(4,4，5，5-tetramethyl-1，3，2-dioxaborolan-2-y）cyclopentanone has also found applications in materials science and chemical biology. Its unique properties make it a suitable candidate for the synthesis of functional materials such as polymers and coatings with enhanced mechanical and thermal stability. In chemical biology research, this compound has been used as a tool to study protein-protein interactions and enzyme inhibition mechanisms.

The safety profile of 3，3-dimethyl - 4 -（ 4 ， 4 ， 5 ， 5 - tetramethyl - 1 ， 3 ， 2 - dioxaborolan - 2 - yl）cyclopentanone is an important consideration for its use in medicinal chemistry applications. Extensive toxicological studies have shown that this compound exhibits low toxicity when handled under appropriate conditions. However， proper handling procedures should always be followed to ensure safety， including wearing personal protective equipment （PPE） such as gloves， goggles， and lab coats.

In conclusion， 3， 3 - dimethyl - 4 -（ 4 ， 4 ， 5 ， 5 - tetramethyl - 1 ， 3 ， 2 - dioxaborolan - 2 - yl）cyclopentanone （CAS No． 1159918 - 98 - 5） is a valuable compound with diverse applications in medicinal chemistry， materials science， and chemical biology． Its unique structural features and reactivity make it an attractive building block for various synthetic transformations． Ongoing research continues to explore new avenues for its use， highlighting its potential as a key intermediate in the development of novel therapeutic agents．